Cas no 102091-40-7 (1-Octadecanamine,N-hexadecyl-N-methyl-)

• Product Name: 1-Octadecanamine,N-hexadecyl-N-methyl-
• CAS No: 102091-40-7
• MF: C₃₅H₇₃N
• MW: 507.960831403732
• CID: 163609
• PubChem ID: 188660
• Update Time: 2025-04-19

1-Octadecanamine,N-hexadecyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanamine,N-hexadecyl-N-methyl-
• N-Hexadecyl-N-methyloctadecylamine
• N-hexadecyl-N-methyl-octadecan-1-amine
• N-hexadecyl-N-octadecyl methylamine
• 1-Octadecanamine, N-hexadecyl-N-methyl-
• n-hexadecyl-n-methyloctadecan-1-amine
• SCHEMBL3689486
• DTXSID20907082
• 102091-40-7

• Inchi： 1S/C35H73N/c1-4-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-36(3)34-32-30-28-26-24-22-19-17-15-13-11-9-7-5-2/h4-35H2,1-3H3
• InChI Key： WLJRTFIWYUBWHW-UHFFFAOYSA-N
• SMILES： N(C)(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 507.57469
• Monoisotopic Mass: 507.574
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 36
• Rotatable Bond Count: 31
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.8
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.827
• Boiling Point: 563.9°Cat760mmHg
• Flash Point: 251.6°C
• Refractive Index: 1.459
• PSA: 3.24